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Compound of Interest

Compound Name: Chloromethyl Ethyl Carbonate

Cat. No.: B127132

An In-depth Technical Guide to Chloromethyl Ethyl Carbonate: Safety Data and Handling
Protocols

This guide provides comprehensive safety information and handling procedures for
Chloromethyl Ethyl Carbonate (CMEC), intended for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

Chloromethyl ethyl carbonate is a colorless liquid utilized as a reagent in organic synthesis,
particularly in the pharmaceutical industry.[1]
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Property Value Source
Molecular Formula C4H7CIO3 [L1121[31[4]
Molecular Weight 138.55 g/mol [2][3]
CAS Number 35179-98-7 [1112]131[4]
Appearance C.:olc')rless and transparent (4]
liquid
Density 1.196 g/cm3 [1][4]
Boiling Point 135.1 °C at 760 mmHg [11[3114]
Flash Point 47.6 °C [1]

Vapor Pressure

7.84 mmHg at 25°C

[1]3]

Solubility

Sparingly soluble in water

[1]

Refractive Index

1.414

[11(31[4]

Hazard Identification and Classification

CMEC is classified as a flammable liquid that causes severe skin burns and eye damage.[2][5]

Hazard Classification Code Description
Flammable liquids H226 Flammable liquid and vapor
) S Causes severe skin burns and
Skin corrosion/irritation H314
eye damage
Serious eye damage/eye ]
H318 Causes serious eye damage

irritation

GHS Pictograms:

e Flame

e Corrosion
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Signal Word: Danger[2][5]

Exposure Controls and Personal Protection

No specific occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have been
established for Chloromethyl Ethyl Carbonate.[6][7] Therefore, stringent control measures
are necessary.

Control Measure Recommendation

Use only in a well-ventilated area, preferably in

a chemical fume hood.[5][6] Facilities should be
Engineering Controls equipped with an eyewash fountain and safety

shower.[6][7] Use explosion-proof electrical and

ventilation equipment.[5][8]

Wear chemical safety goggles or a face shield.

[6]7]

Eye/Face Protection

Wear appropriate protective gloves (e.g.,
impervious gloves, rubber, or PVC) and clothing

Skin Protection to prevent skin exposure.[6][7][9] A chemical-
resistant apron and boots may also be

necessary.[9]

If ventilation is inadequate or if vapors/mists are
) ) generated, use a NIOSH/MSHA approved
Respiratory Protection _ _ .
respirator.[7] Respirator use requires a formal

respiratory protection program.

Handling and Storage

Precautions for Safe Handling:
e Avoid contact with skin, eyes, and clothing.[5][6]
e Do not breathe vapors or mist.[6][7]

o Keep away from heat, sparks, open flames, and other ignition sources.[5][6]
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o Take precautionary measures against static discharge.[5][8]

e Wash hands thoroughly after handling.[5][6]

Conditions for Safe Storage:

Store in a tightly-closed container in a cool, dry, and well-ventilated area.[5][6][7]

Store away from incompatible substances such as strong oxidizing agents and strong bases.

[8][°]

Long-term storage at 2-8°C is recommended.[6]

Store locked up.[5][8]
First Aid and Emergency Procedures
First Aid Measures:

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact
lenses if present and easy to do.[5][6][7] Seek immediate medical attention.[5]

» Skin Contact: Take off immediately all contaminated clothing.[5] Flush skin with plenty of
water for at least 15 minutes.[7] Seek medical attention if irritation persists.[7]

« Inhalation: Remove person to fresh air and keep comfortable for breathing.[5][6][7] If
breathing is difficult, give oxygen.[7] Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting.[5] Rinse mouth with water.[7] Seek immediate medical
attention.[5][7]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[7]

o Specific Hazards: Flammable liquid and vapor.[2][5] Vapors are heavier than air and may
travel to a source of ignition and flash back.[9] Hazardous decomposition products include
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hydrogen chloride gas and carbon oxides.[9]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[7]

Spill and Disposal Considerations

Spill Cleanup:

o Evacuate personnel from the area and ensure adequate ventilation.[5][9]

e Remove all sources of ignition.[9]

o Wear appropriate personal protective equipment as outlined in Section 3.

» Contain the spill using inert absorbent material (e.g., vermiculite, sand, or earth).[7]

¢ Collect the absorbed material and place it into a suitable, labeled container for disposal.[7]
[10]

¢ Clean the spill area with soap and water.[11]
e Do not let the product enter drains or waterways.[6]
Disposal:

e Dispose of waste material at an approved waste disposal plant, in accordance with local,
state, and federal regulations.[8][10]

Experimental Protocols

Detailed experimental protocols for the safety assessment of Chloromethyl Ethyl Carbonate
are not publicly available in the provided search results. The following are generalized
methodologies for determining key safety parameters.

Determination of Flash Point (Closed-Cup Method): A common method is the Pensky-Martens
closed-cup test. The protocol involves heating the liquid sample in a closed cup at a slow,
constant rate. An ignition source is directed into the cup at regular intervals. The flash point is
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the lowest temperature at which the application of the ignition source causes the vapors above
the liquid to ignite.

Assessment of Skin Corrosion/Irritation: This is often determined using in vitro methods, such
as the Reconstructed Human Epidermis (RhE) test model. The test material is applied topically
to the surface of the RhE tissue. After a specified exposure period, the material is rinsed off,
and the tissue is incubated. Cell viability is then measured, typically using an MTT assay. A
reduction in cell viability below a certain threshold indicates that the substance is corrosive or
irritant.

Visualizations
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Caption: Chemical Spill Response Workflow.
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Task: Handling
Chloromethyl Ethyl Carbonate

Required:
Impervious Gloves,
Lab Coat

Potential for Required:
Splashing? Chemical Safety Goggles

Required:
Face Shield (in addition to goggles)

Adequate Ventilation?
(e.g., Fume Hood)

Required: Respirator Not Required
NIOSH-approved Respirator (under these conditions)

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chloromethyl Ethyl Carbonate safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127132#chloromethyl-ethyl-carbonate-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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